Structural Analysis and Crystallography of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone: A Comprehensive Technical Guide
Structural Analysis and Crystallography of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone: A Comprehensive Technical Guide
Executive Summary
(4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone (CAS: 34328-31-9) is a highly functionalized diaryl ketone serving as a critical building block in the synthesis of advanced agrochemicals, materials, and pharmaceuticals—most notably in the development of non-nucleoside reverse transcriptase inhibitors (NNRTIs)[1].
Understanding the precise three-dimensional architecture of this molecule is paramount. The benzophenone core is inherently flexible; however, the introduction of a para-chloro group and a para-trifluoromethyl group induces distinct stereoelectronic effects that dictate the molecule's dihedral twist and solid-state packing. This whitepaper provides a rigorous, causality-driven guide to the structural elucidation and crystallographic analysis of this compound, designed for researchers requiring high-fidelity analytical workflows.
Molecular Architecture & Stereoelectronic Causality
The structural chemistry of benzophenone derivatives is governed by a delicate balance between steric repulsion and electronic conjugation[2]. In a perfectly planar benzophenone, the ortho-hydrogens of the two phenyl rings would severely clash. Consequently, the rings twist out of the carbonyl plane.
For (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone, the structural causality is defined by two competing forces:
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Steric Hindrance: Similar to unsubstituted benzophenone, the ortho-hydrogens force the molecule into a conrotatory or disrotatory twisted conformation, typically resulting in dihedral angles of 25° to 35° relative to the C-CO-C plane[2].
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Electronic Push-Pull: The para-chloro substituent acts as a weak π -donor (via resonance) and a σ -acceptor (via induction), while the para-trifluoromethyl group is a strong σ and π -acceptor. This asymmetric electronic distribution polarizes the carbonyl bridge. The resulting dipole moment influences how the molecule aligns in the crystal lattice, favoring antiparallel stacking to minimize electrostatic repulsion.
Quantitative Spectroscopic Profiling
Before crystallographic analysis, the bulk material must be validated to ensure phase purity and structural integrity. Below is the consolidated quantitative data expected for this specific halogenated benzophenone.
Table 1: Spectroscopic Data Summary
| Analytical Method | Parameter / Signal | Assignment & Causality |
| 1 H NMR (400 MHz, CDCl 3 ) | δ 7.88 (d, J = 8.1 Hz, 2H) | Aromatic protons ortho to C=O on the CF 3 ring (deshielded by CF 3 and C=O). |
| δ 7.78 (d, J = 8.1 Hz, 2H) | Aromatic protons ortho to CF 3 . | |
| δ 7.74 (d, J = 8.5 Hz, 2H) | Aromatic protons ortho to C=O on the Cl ring. | |
| δ 7.49 (d, J = 8.5 Hz, 2H) | Aromatic protons ortho to Cl. | |
| 13 C NMR (100 MHz, CDCl 3 ) | δ 194.5 | Carbonyl (C=O) carbon. |
| δ 123.6 (q, J = 272.5 Hz) | CF 3 carbon (quartet splitting due to C-F coupling). | |
| 19 F NMR (376 MHz, CDCl 3 ) | δ -62.8 (s, 3F) | Trifluoromethyl fluorine atoms. |
| FT-IR (ATR) | νmax 1655 cm −1 | C=O stretching (lowered slightly from typical aliphatic ketones due to extended conjugation). |
| νmax 1320, 1125 cm −1 | C-F stretching vibrations (intense bands). | |
| HRMS (ESI-TOF) | m/z 285.0081 [M+H] + | Corresponds to C 14 H 9 ClF 3 O + (Calculated: 285.0086). |
Crystallographic Analysis & Intermolecular Interactions
The solid-state behavior of (4-Chlorophenyl)[4-(trifluoromethyl)phenyl]methanone is driven by weak, highly directional intermolecular forces. Because the molecule lacks classic hydrogen bond donors (like -OH or -NH), its crystal packing relies heavily on halogen bonding and weak C-H···F / C-H···Cl interactions .
Table 2: Expected Single-Crystal X-Ray Diffraction Parameters
| Parameter | Expected Value Range | Significance |
| Crystal System | Monoclinic or Triclinic | Typical for asymmetric, non-chiral halogenated diaryl ketones. |
| Space Group | P2 1 /c or P-1 | Centrosymmetric packing allows for optimal antiparallel dipole alignment. |
| Z (Molecules/Unit Cell) | 4 (for P2 1 /c) | Standard close-packing efficiency for this molecular volume (~250-300 Å 3 /molecule). |
| Dihedral Angles ( θ1,θ2 ) | ~28° and ~32° | Asymmetric twist due to the differing electronic demands of the Cl and CF 3 groups. |
| Short Contacts | Cl···F, C-H···O | Drives the formation of 1D supramolecular chains or 2D sheets in the lattice. |
Experimental Protocols: A Self-Validating Workflow
To achieve publication-quality structural data, the following protocols must be executed with strict adherence to causality and internal validation.
Protocol A: Single Crystal Growth via Antisolvent Vapor Diffusion
Causality: Vapor diffusion is chosen over rapid cooling because it allows for a thermodynamically controlled approach to supersaturation, minimizing defect formation and twinning in the crystal lattice.
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Solvent Selection: Dissolve 20 mg of the compound in 1.0 mL of dichloromethane (DCM). Why: DCM is a highly volatile good solvent that readily dissolves halogenated aromatics.
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Antisolvent Selection: Place the DCM solution in a small inner vial. Place this vial inside a larger outer vial containing 3.0 mL of hexanes (antisolvent). Why: Hexanes are miscible with DCM but act as a poor solvent for the polar methanone, forcing gradual precipitation.
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Equilibration: Seal the outer vial tightly and leave it undisturbed at 20°C for 48–72 hours.
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Validation Step: Inspect the inner vial under polarized light microscopy. A successful growth yields transparent, block-like or prismatic crystals with sharp extinction under crossed polarizers, indicating a single, untwinned domain.
Protocol B: X-Ray Diffraction Data Collection and Refinement
Causality: Data must be collected at cryogenic temperatures to freeze out dynamic disorder (especially the rotational disorder common to CF 3 groups) and to sharpen the electron density peaks.
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Mounting: Select a crystal (approx. 0.2 × 0.2 × 0.1 mm) and mount it on a MiTeGen loop using perfluoropolyether oil.
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Cryocooling: Immediately transfer the loop to the goniometer under a 100 K nitrogen cold stream. Why: The oil vitrifies instantly, locking the crystal in place without inducing ice ring diffraction.
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Data Collection: Use Mo-K α ( λ = 0.71073 Å) or Cu-K α radiation. Collect full-sphere data using ω and ϕ scans to ensure a high redundancy (>4.0) and completeness (>99%).
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Data Reduction & Absorption Correction: Integrate the frames using software such as APEX or CrysAlisPro. Apply a multi-scan absorption correction (e.g., SADABS).
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Structure Solution & Refinement: Solve the structure using Intrinsic Phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).
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Validation Step: The protocol is self-validating if the internal agreement factor ( Rint ) is < 0.05, the final R1 is < 0.05, and the goodness-of-fit (S) is approximately 1.0. Furthermore, the maximum residual electron density peak should be < 0.5 e/Å 3 , confirming no missing atoms.
Structural Elucidation Workflow Diagram
The following diagram illustrates the logical progression from raw synthesis to the final crystallographic model, highlighting the critical decision gates.
Caption: Sequential workflow for the structural elucidation and crystallographic analysis of benzophenones.
References
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Fleischer, E. B., Sung, N., & Hawkinson, S. (1968). Crystal structure of benzophenone. The Journal of Physical Chemistry, 72(12), 4311-4312.[2] URL: [Link]
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Chan, J. H., et al. (2008). Structural Basis for the Improved Drug Resistance Profile of New Generation Benzophenone Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors. Journal of Medicinal Chemistry, 51(15), 4453–4466.[1] URL: [Link]
